beta-Damascenone - d4
CAS No.: 217482-71-8
Cat. No.: VC0148743
Molecular Formula: C13H14D4O
Molecular Weight: 194.312
Purity: 95% min.
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 217482-71-8 |
---|---|
Molecular Formula | C13H14D4O |
Molecular Weight | 194.312 |
Introduction
Chemical Identity and Structure
Basic Chemical Information
Beta-Damascenone - d4 (C₁₃H₁₄D₄O) is a deuterium-labeled form of beta-damascenone, containing four deuterium atoms in its molecular structure. The compound is registered with CAS number 217482-71-8 . The molecular weight of this compound is 194.31 g/mol, making it slightly heavier than its non-deuterated counterpart due to the presence of four deuterium atoms .
Structural Characteristics
The deuteration in beta-damascenone - d4 occurs specifically at the C-9 and C-10 positions, where four hydrogen atoms are replaced with deuterium atoms . This strategic placement of deuterium atoms provides unique spectroscopic properties that make the compound valuable for analytical applications while maintaining the core structural characteristics of beta-damascenone.
Physical and Chemical Properties
Technical Specifications
The following table outlines the key physical and chemical properties of beta-damascenone - d4:
Property | Value |
---|---|
CAS Number | 217482-71-8 |
Molecular Formula | C₁₃H₁₄D₄O |
Molecular Weight | 194.31 g/mol |
Recommended Storage | 4°C |
Physical State | Not specified in literature |
Purity | Varies by manufacturer |
Table 1: Physical and chemical properties of beta-damascenone - d4
Applications in Scientific Research
Analytical Chemistry Applications
The primary application of beta-damascenone - d4 is as an internal standard in analytical chemistry, particularly for the quantification of beta-damascenone in various samples. The deuterium labeling provides a mass shift that allows for accurate discrimination between the analyte and the internal standard during mass spectrometric analysis .
Use in Fragrance Research
Beta-damascenone is a significant compound in fragrance chemistry, contributing to the aroma profiles of various natural products. The deuterated form serves as an important reference standard in research focused on identifying and quantifying this compound in complex matrices .
Laboratory Research Applications
According to regulatory documentation, beta-damascenone - d4 is primarily identified for "Laboratory chemical uses: R&D" . This broad categorization encompasses various research applications, including method development, validation studies, and fundamental research on aroma compounds.
Analytical Methods and Techniques
Mass Spectrometric Analysis
Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique used for the detection and quantification of beta-damascenone - d4. Typical instrumentation setups include:
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GC equipped with a fused silica capillary column (e.g., DB-Wax)
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Helium as carrier gas (linear velocity ~50 cm/sec, flow rate ~1.2 mL/min)
Sample Preparation Methods
When using beta-damascenone - d4 as an internal standard, it is typically added to samples in solution form. For example, in one analytical method:
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The internal standard solution is added to the sample using a glass syringe
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Organic solvent (e.g., diethyl ether/n-pentane mixture) is added
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After brief shaking, the organic layer is collected for instrumental analysis
Comparison with Related Compounds
Relationship to Non-deuterated Beta-Damascenone
Beta-damascenone - d4 maintains the same chemical behavior as non-deuterated beta-damascenone but with slightly different physical properties due to the isotope effect. The non-deuterated beta-damascenone (CAS: 23726-93-4) is a key aroma compound found in various natural products .
Advances in Deuterated Analogues
Recent research has expanded beyond the four-deuterium version to develop six-deuterium (d6) analogues of beta-damascenone. These newer variants may offer improved analytical performance for certain applications, addressing some of the limitations of the d4 version .
Research Applications in Food and Beverage Analysis
Method Development for Beta-Damascenone Analysis
The development of analytical methods for the quantification of beta-damascenone in various matrices often relies on deuterated analogues as internal standards. These methods are critical for understanding the contribution of beta-damascenone to the aroma profiles of various products .
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